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Abstract

BPR1K871 is a potent, quinazoline-based, multi-kinase inhibitor demonstrating significant
promise in the treatment of Acute Myeloid Leukemia (AML) and various solid tumors.[1] Its
primary mechanism of action involves the dual inhibition of FMS-like tyrosine kinase 3 (FLT3)
and Aurora kinases A and B, key regulators of cell cycle progression.[1][2] This guide provides
a comprehensive overview of BPR1K871, detailing its role in cell cycle regulation, summarizing
key quantitative data, outlining experimental protocols, and visualizing associated signaling
pathways.

Introduction to BPR1K871 and its Targets

BPR1K871 was identified through rational drug design as a multi-kinase inhibitor with potent
activity against both wild-type and mutated forms of FLT3, as well as Aurora kinases A and B.

[1]3]

o FMS-like Tyrosine Kinase 3 (FLT3): A receptor tyrosine kinase crucial for the normal
development of hematopoietic stem and progenitor cells.[4] Mutations in FLT3, particularly
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internal tandem duplications (ITD), are common in AML and lead to constitutive activation of
downstream signaling pathways, promoting uncontrolled cell proliferation and survival.[1][4]

e Aurora Kinases (AURKA/AURKB): A family of serine/threonine kinases that play essential
roles in mitosis.[1] AURKA is involved in centrosome maturation and spindle assembly, while
AURKB is a key component of the chromosomal passenger complex, regulating
chromosome segregation and cytokinesis.[5] Overexpression of Aurora kinases is frequently
observed in various cancers and is associated with genomic instability.[1][5]

By targeting both FLT3 and Aurora kinases, BPR1K871 disrupts two critical oncogenic
signaling nodes, leading to potent anti-proliferative effects in cancer cells.[1]

Quantitative Data Summary

The following tables summarize the key in vitro efficacy data for BPR1K871.

Table 1. Enzymatic Inhibition of BPR1K871[1][2]

Kinase Target ICs0 (NM)
AURKA 22
AURKB 13
FLT3 19

Table 2: Anti-proliferative Activity of BPR1K871 in Cancer Cell Lines[1]
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Cell Line Cancer Type FLT3 Status ECso (nM)
MOLM-13 AML ITD Positive ~5
MV4-11 AML ITD Positive ~5

RS4-11 ALL wt-FLT3 Low nM
U937 AML Negative >18000
K562 CML Negative >20000
COLO205 Colorectal - <100
Mia-PaCa2 Pancreatic - <100

Mechanism of Action in Cell Cycle Regulation

BPR1K871 exerts its effects on cell cycle regulation primarily through the inhibition of Aurora
kinases.[1] The inhibition of AURKA and AURKB disrupts the proper execution of mitosis,
leading to cell cycle arrest and subsequent apoptosis.[1][5] Functional studies have shown that
BPR1K871 modulates the phosphorylation of downstream targets of FLT3 and AURKA in a
dose-dependent manner.[1]

Signaling Pathway

The inhibitory action of BPR1K871 on FLT3 and Aurora kinases interrupts key signaling
cascades that drive cell proliferation and division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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